Cas no 72462-72-7 (ethyl [(2,3,5,6-tetramethylphenyl)sulfanyl]acetate)

• Product Name: ethyl [(2,3,5,6-tetramethylphenyl)sulfanyl]acetate
• CAS No: 72462-72-7
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 1755766
• PubChem ID: 51582
• Update Time: 2025-04-21

ethyl [(2,3,5,6-tetramethylphenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl [(2,3,5,6-tetramethylphenyl)sulfanyl]acetate
• ((2,3,5,6-Tetramethylphenyl)thio)acetic acid ethyl ester
• ACETIC ACID, ((2,3,5,6-TETRAMETHYLPHENYL)THIO)-, ETHYL ESTER
• DTXSID00222760
• BRN 2462324
• 72462-72-7

• Inchi： 1S/C14H20O2S/c1-6-16-13(15)8-17-14-11(4)9(2)7-10(3)12(14)5/h7H,6,8H2,1-5H3
• InChI Key： ZKFKXGRGPXNTAT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C(C)=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3